Cas no 2171816-07-0 (4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid)

• Product Name: 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid
• CAS No: 2171816-07-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5966797
• PubChem ID: 165809136
• Update Time: 2025-10-28

4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid
• EN300-1498803
• 4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]propanamido}butanoic acid
• 2171816-07-0

• Inchi： 1S/C28H28N2O5/c31-26(29-17-7-14-27(32)33)16-15-19-8-1-6-13-25(19)30-28(34)35-18-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h1-6,8-13,24H,7,14-18H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： UVHQMKLHMMGVTB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1CCC(NCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid

Comprehensive Overview of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid (CAS No. 2171816-07-0)

4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid, with the CAS number 2171816-07-0, is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling controlled peptide chain elongation. Researchers and pharmaceutical developers frequently search for high-purity Fmoc-amino acids to ensure efficient coupling reactions and minimize side products.

The molecular structure of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid features a butanoic acid moiety linked to a phenylpropanamido group, further protected by the Fmoc group. This design enhances solubility in organic solvents like DMF (dimethylformamide), a common requirement for SPPS applications. Recent trends in peptide therapeutics, such as GLP-1 analogs and anticancer peptides, have driven demand for reliable Fmoc-protected building blocks. Users often inquire about storage conditions (recommended: -20°C under inert gas) and compatibility with automated synthesizers, reflecting its practical relevance in modern labs.

In the context of green chemistry, questions arise about the environmental impact of peptide synthesis reagents. While 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid is not classified as hazardous, its synthesis involves non-renewable solvents, prompting research into bio-based alternatives. Analytical techniques like HPLC (High-Performance Liquid Chromatography) and LC-MS are essential for verifying its purity, a topic frequently searched by quality control professionals. The compound’s MSDS (Material Safety Data Sheet) emphasizes standard lab precautions, though it lacks significant acute toxicity data.

From a commercial perspective, suppliers often highlight batch-to-batch consistency and scalability as key selling points for CAS 2171816-07-0. The rise of custom peptide services has further amplified its market demand, particularly for drug discovery platforms targeting metabolic diseases. Notably, its carboxylic acid terminus allows versatile conjugation with resins or other amino acids, making it a staple in combinatorial chemistry libraries. Discussions on peptide stability and side-chain deprotection often reference this compound’s robust performance under standard SPPS conditions.

Emerging applications in bioconjugation and prodrug development have expanded the utility of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid. For instance, its PEGylation potential (attachment of polyethylene glycol) is explored to enhance peptide half-lives in vivo. SEO analytics reveal growing searches for Fmoc removal kinetics and microwave-assisted peptide coupling, indicating evolving synthetic methodologies. As the pharmaceutical industry prioritizes continuous manufacturing, this compound’s role in flow chemistry setups is under investigation, aligning with Industry 4.0 trends.

In summary, 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}butanoic acid (CAS 2171816-07-0) exemplifies the intersection of traditional peptide chemistry and cutting-edge drug development. Its optimized properties address critical pain points in large-scale peptide production, while ongoing research explores sustainable adaptations. For researchers navigating SPPS optimization or therapeutic peptide design, this compound remains an indispensable tool with measurable impact on biopharmaceutical innovation.